5-Bromo-6-methylpyrimidin-4-OL
Overview
Description
5-Bromo-6-methylpyrimidin-4-ol is a chemical compound with the CAS Number: 3438-52-6. It has a molecular weight of 189.01 and its IUPAC name is 5-bromo-6-methyl-4 (3H)-pyrimidinone .
Synthesis Analysis
A patent describes a preparation method of 5-Bromopyrimidine compound, which could be related to the synthesis of 5-Bromo-6-methylpyrimidin-4-ol . The method involves using N-Boc-3-piperidine carboxylic acids as the starting material and obtaining the target product through over-churning, reduction, condensation, substitution, de-tertbutyloxycarbonyl protection, condensation, and reduction .Molecular Structure Analysis
The InChI code for 5-Bromo-6-methylpyrimidin-4-ol is 1S/C5H5BrN2O/c1-3-4 (6)5 (9)8-2-7-3/h2H,1H3, (H,7,8,9) and the InChI key is BIJQLSJJQJIFCL-UHFFFAOYSA-N . For a detailed molecular structure, you may refer to specialized databases or software.Physical And Chemical Properties Analysis
5-Bromo-6-methylpyrimidin-4-ol is a solid substance. It has a density of 1.8±0.1 g/cm3 and a boiling point of 225.4±50.0 °C at 760 mmHg . It should be stored at a temperature between 2-8°C in an inert atmosphere .Scientific Research Applications
Regioselective Synthesis : Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methyl- pyrimidine, leading to the formation of 5-bromo- 2-chloro-6-methylpyrimidin-4-amine and its derivatives. This work demonstrates the potential of this compound in regioselective organic synthesis (Doulah et al., 2014).
Thiazolo[4,5‐d]pyrimidine Derivatives : Bakavoli et al. (2006) described the synthesis of 4-amino-5-bromo-2-substituted-aminopyrimidines from 5-bromo-2,4-dichloro-6-methylpyrimidine, which were then used to form thiazolo[4,5-d]pyrimidine derivatives. These derivatives have potential applications in medicinal chemistry (Bakavoli et al., 2006).
Pd/C–Copper Catalyzed Coupling Reactions : Pal et al. (2006) found that 5-Bromo-4-chloro-6-methylpyrimidines can undergo Pd/C–Cu catalyzed coupling reactions with terminal alkynes to form 4-alkynyl-5-bromopyrimidines. This highlights its use in catalyzed synthesis processes (Pal et al., 2006).
Antiviral Activity : Hocková et al. (2003) synthesized 2,4-diamino-6-hydroxypyrimidines substituted at position 5 with different groups, including 5-bromo derivatives. These compounds showed significant inhibitory activity against retrovirus replication, suggesting potential in antiviral drug development (Hocková et al., 2003).
Nitrodebromination and Methyl Bi-functionalization : Mousavi et al. (2020) described a unique one-pot process for nitrodebromination and methyl bromonitration of 5-bromo-2,4-di-tert-amino-6-methylpyrimidine derivatives. This illustrates the compound's utility in multi-functionalization chemical reactions (Mousavi et al., 2020).
Antibacterial Evaluation : Rahimizadeh et al. (2011) synthesized thiazolo[4,5-d]pyrimidine derivatives from 4-amino-5-bromo-2-chloro-6-methylpyrimidine and evaluated their antibacterial properties, indicating the compound's relevance in antibacterial research (Rahimizadeh et al., 2011).
Safety And Hazards
properties
IUPAC Name |
5-bromo-4-methyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O/c1-3-4(6)5(9)8-2-7-3/h2H,1H3,(H,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIJQLSJJQJIFCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80345486 |
Source
|
| Record name | 5-BROMO-6-METHYLPYRIMIDIN-4-OL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80345486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-6-methylpyrimidin-4-OL | |
CAS RN |
3438-52-6 |
Source
|
| Record name | 5-Bromo-6-methyl-4(3H)-pyrimidinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3438-52-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-BROMO-6-METHYLPYRIMIDIN-4-OL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80345486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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